Cas no 338984-31-9 (N-(3-hydroxypropyl)-N'-phenylethanediamide)

• Product Name: N-(3-hydroxypropyl)-N'-phenylethanediamide
• CAS No: 338984-31-9
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5473673
• Update Time: 2025-10-28

N-(3-hydroxypropyl)-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxypropyl)-N'-phenyloxamide
• N-(3-hydroxypropyl)-N'-phenylethanediamide

• Inchi： 1S/C11H14N2O3/c14-8-4-7-12-10(15)11(16)13-9-5-2-1-3-6-9/h1-3,5-6,14H,4,7-8H2,(H,12,15)(H,13,16)
• InChI Key： CXGLFGHFYQCLJM-UHFFFAOYSA-N
• SMILES： C(NCCCO)(=O)C(NC1=CC=CC=C1)=O

Additional information on N-(3-hydroxypropyl)-N'-phenylethanediamide

Introduction to N-(3-hydroxypropyl)-N'-phenylethanediamide (CAS No. 338984-31-9)

N-(3-hydroxypropyl)-N'-phenylethanediamide, a compound with the chemical identifier CAS No. 338984-31-9, represents a significant advancement in the field of chemical and pharmaceutical research. This specialized diamide derivative has garnered considerable attention due to its unique structural properties and potential applications in various biomedical and industrial contexts.

The molecular structure of N-(3-hydroxypropyl)-N'-phenylethanediamide consists of a central ethane backbone, substituted with both a 3-hydroxypropyl group and a phenyl group at the terminal amino positions. This configuration imparts distinct physicochemical characteristics, making it a versatile candidate for further exploration in drug design and material science.

In recent years, the compound has been studied for its potential role in modulating biological pathways, particularly those involving protein-protein interactions and enzyme inhibition. The hydroxyl group on the propyl chain enhances solubility, while the phenyl ring contributes to hydrophobic interactions, making this diamide an intriguing candidate for developing novel therapeutic agents.

One of the most compelling aspects of N-(3-hydroxypropyl)-N'-phenylethanediamide is its observed efficacy in preclinical studies as a modulator of inflammatory responses. Research indicates that this compound can interact with specific intracellular targets, leading to reduced cytokine production and improved anti-inflammatory effects. These findings have opened new avenues for investigating treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound has shown promise in preliminary trials as a potential chelating agent for metal ions. Its ability to form stable complexes with metals like iron and copper suggests applications in therapeutic strategies aimed at metal homeostasis. This property is particularly relevant in conditions where metal ion imbalances contribute to pathogenesis, such as neurodegenerative disorders.

The synthesis of N-(3-hydroxypropyl)-N'-phenylethanediamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the production process. These techniques not only enhance efficiency but also minimize byproduct formation, making the synthesis more sustainable.

In terms of pharmacokinetic profiles, studies have revealed that N-(3-hydroxypropyl)-N'-phenylethanediamide exhibits moderate oral bioavailability and prolonged half-life upon administration. This suggests its potential for once-daily dosing regimens in therapeutic applications. Additionally, its favorable metabolic stability indicates that it can be processed by the body without significant degradation before reaching its target sites of action.

The compound's compatibility with various solvent systems also makes it suitable for formulation into diverse delivery systems, including oral tablets, injectables, and topical gels. This flexibility is crucial for tailoring treatments to specific patient needs and improving compliance rates.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding affinity and interaction dynamics of N-(3-hydroxypropyl)-N'-phenylethanediamide with biological targets. Molecular docking simulations combined with quantum mechanical calculations provide valuable insights into its mechanism of action, guiding further optimization efforts toward higher efficacy and lower toxicity profiles.

The regulatory landscape for compounds like N-(3-hydroxypropyl)-N'-phenylethanediamide is continuously evolving, with agencies increasingly emphasizing safety and efficacy data from comprehensive preclinical studies before clinical trials commence. This stringent approach ensures that only promising candidates progress to human testing, thereby protecting patient safety while advancing medical science.

Economic considerations also play a significant role in the development of new pharmaceuticals. The cost-effectiveness of synthesizing CAS No. 338984-31-9 on an industrial scale is a critical factor that influences its commercial viability. Innovations in green chemistry practices aim to reduce production costs while maintaining high-quality standards.

The environmental impact of chemical manufacturing processes cannot be overlooked. Efforts are underway to develop more sustainable synthetic routes for compounds like this diamide derivative, minimizing waste generation and energy consumption throughout production cycles.

The future prospects for research involving N-(3-hydroxypropyl)-N'-phenylethanediamide are vast and multifaceted. Ongoing studies are exploring its potential applications in nanomedicine, where it could serve as a component in drug delivery systems targeting specific tissues or cells within the body.

In conclusion, N-(3-hydroxypropyl)-N'-phenylethanediamide (CAS No. 338984-31-9) stands out as a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer advantages in modulating biological processes while maintaining favorable pharmacokinetic properties. As research continues to uncover new possibilities for this versatile diamide derivative, it is poised to make significant contributions to advancing medical treatments and technological innovations.